Cas no 23452-05-3 (Alternariol 9-Monomethyl Ether)

Alternariol 9-Monomethyl Ether structure

23452-05-3 structure

Product Name:Alternariol 9-Monomethyl Ether

CAS No:23452-05-3

Molecular Formula:C₁₅H₁₂O₅

Molecular Weight:272.25278

CID:266871

PubChem ID:329755214

Alternariol 9-Monomethyl Ether Properties

Names and Identifiers

- 6H-Dibenzo[b,d]pyran-6-one,3,7-dihydroxy-9-methoxy-1-methyl-
- 3,7-Dihydroxy-9-methoxy-1-methyl-6H-benzo[c]chromen-6-one
- Alternariol monomethyl ether
- Alternariol methyl ether
- ALTERNARIOL-9-METHYL ETHER
- 3,7-Dihydroxy-9-methoxy-1-methyl-6H-dibenzo[b,d]pyran-6-one
- Djalonensone
- Alternariol monomethyl ether (9methoxy)
- Alternariol-9-methyl ether, analytical standard
- BDBM50276157
- 26894-49-5
- 3,7-dihydroxy-9-methoxy-1-methyl-benzo[c]chromen-6-one
- alternariol 9-methyl ether
- Alternariol monomethylether
- 1ST7257-100M
- AKOS027295171
- 2-Biphenylcarboxylic acid, 2',3',4'-trihydroxy-5-methoxy-6'-methyl-, delta-lactone
- 1ST7257
- J-016590
- NSC-638262
- CCRIS 2898
- CHEMBL483526
- UNII-Y79STA800H
- BS-1261
- CS-W014579
- Alternariol monomethyl ether, Djalonensone
- 3,7-Dihydroxy-9-methoxy-1-methyl-6H-benzo[c]chromen-6-one #
- Y79STA800H
- BRN 0253553
- 3,7-dihydroxy-9-methoxy-1-methylbenzo[c]chromen-6-one
- LCSDQFNUYFTXMT-UHFFFAOYSA-N
- 3,7-Dihydroxy-9-methoxy-1-methyl-6H-dibenzo(b,d)pyran-6-one
- HY-W013863
- Q27294342
- 23452-05-3
- Alternariol monomethyl ether (9methoxy) solution in Methanol, 100ug/mL
- Alternariol monomethyl ether/AME
- DTXSID30178004
- MFCD00058532
- Alternariol monomethyl ether from Alternaria alternata (tenuis)
- FT-0661537
- NS00018324
- alternariol5-O-methylether
- NSC638262
- SMR003474896
- 6H-DIBENZO(b,d)PYRAN-6-ONE, 3,7-DIHYDROXY-9-METHOXY-1-METHYL-
- Alternariol-9-methyl ether
- 5-18-04-00517 (Beilstein Handbook Reference)
- CHEBI:141315
- Alternariol 9-O-methyl ether
- MEGxm0_000058
- alternariol 5-O-methyl ether
- 6H-Dibenzo[b,d]pyran-6-one, 3,7(3,9 or 7,9)-dihydroxy-9(7 or 3)-methoxy-1-methyl-
- MLS004711973
- 3,4'-Dihydroxy-5-methoxy-6'-methyldibenzo[a]pyrone
- AME
- DA-50364
- Alternariol methylether
- G76940
- Alternariol-methylether
- alternariolmonomethylether
- 6H-Dibenzo[b,d]pyran-6-one, 3,7-dihydroxy-9-methoxy-1-methyl-
- +Expand
- MDL： MFCD00058532
- InChIKey： LCSDQFNUYFTXMT-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H12O5/c1-7-3-8(16)4-12-13(7)10-5-9(19-2)6-11(17)14(10)15(18)20-12/h3-6,16-17H,1-2H3
- SMILES： CC1=CC(=CC2=C1C3=C(C(=CC(=C3)OC)O)C(=O)O2)O

Computed Properties

Exact Mass: 272.06846
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 272.068473
Heavy Atom Count: 20
Complexity: 385
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Tautomer Count: 69
Surface Charge: 0
Topological Polar Surface Area: 76

Experimental Properties

PSA: 75.99
Refractive Index: 1.6000 (estimate)
Boiling Point: 335.31°C (rough estimate)
Melting Point: No data available
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 217.4°C
Color/Form: Yellow powder
Density: 1.2066 (rough estimate)

Alternariol 9-Monomethyl Ether Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C3S5-1mg	6H-Dibenzo[b,d]pyran-6-one, 3,7-dihydroxy-9-methoxy-1-methyl-	23452-05-3	≥98%	1mg	$161.00	2024-05-23
A2B Chem LLC	AF63973-1mg	Alternariol 5-O-Methyl Ether	23452-05-3	≥98%	1mg	$101.00	2024-04-20
Aaron	AR00C40H-1mg	6H-Dibenzo[b,d]pyran-6-one, 3,7-dihydroxy-9-methoxy-1-methyl-	23452-05-3	95%	1mg	$202.00
Ambeed	A450871-5mg	3,7-Dihydroxy-9-methoxy-1-methyl-6H-benzo[c]chromen-6-one	23452-05-3	98+%	5mg	$519.0	2023-06-22
Apollo Scientific	BIA2300-1mg	Alternariol monomethyl ether	23452-05-3	99%	1mg	£240.00	2023-09-01
BioAustralis	BIA-A2297-0.10 mg	Alternariol monomethylether	23452-05-3	>95% by HPLC	0.10 mg	$166.00	2023-07-10
MedChemExpress	HY-W013863-1mg	Djalonensone	23452-05-3	98.59%	1mg	￥1500
TargetMol Chemicals	TN3403-1 mg	Djalonensone	23452-05-3	98.00%	1mg	￥ 4,550	2023-07-11
TRC	A575728-5mg	Alternariol 9-Monomethyl Ether	23452-05-3		5mg	$ 205.00	2022-04-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1026686-1mg	Djalonensone	23452-05-3	95%	1mg	￥1800.00

Alternariol 9-Monomethyl Ether Suppliers

BioBioPha

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(CAS:23452-05-3)

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Alternariol 9-Monomethyl Ether Related Literature

1. Phytotoxicity and anti-phytopathogenic activities of marine-derived fungi and their secondary metabolites

Rui-Huan Huang,Jian-Yu Gou,Dong-Lin Zhao,Dan Wang,Jing Liu,Guo-Yong Ma,Yi-Qiang Li,Cheng-Sheng Zhang RSC Adv. 2018 8 37573
2. Benzyl isothiocyanate fumigation inhibits growth, membrane integrity and mycotoxin production in Alternaria alternata

Tiaolan Wang,Yongcai Li,Yang Bi,Miao Zhang,Tingting Zhang,Xiaoyuan Zheng,Yupeng Dong,Yi Huang RSC Adv. 2020 10 1829
3. Novel anthraquinone derivatives as inhibitors of protein tyrosine phosphatases and indoleamine 2,3-dioxygenase 1 from the deep-sea derived fungus Alternaria tenuissima DFFSCS013

Dongyan Pan,Xuexia Zhang,Haizhou Zheng,Zhihui Zheng,Xuhua Nong,Xiao Liang,Xuan Ma,Shuhua Qi Org. Chem. Front. 2019 6 3252
4. Marine natural products

John W. Blunt,Brent R. Copp,Robert A. Keyzers,Murray H. G. Munro,Michèle R. Prinsep Nat. Prod. Rep. 2017 34 235
5. Development of a chemiluminescence immunoassay for detection of tenuazonic acid mycotoxin in fruit juices with a specific camel polyclonal antibody

Feng Wang,De-Bin Wan,Yu-Dong Shen,Yuan-Xin Tian,Zhi-Li Xiao,Zhen-Lin Xu,Jin-Yi Yang,Yuan-Ming Sun,Bruce D. Hammock,Hong Wang Anal. Methods 2021 13 1795
6. Development of a dispersive liquid–liquid microextraction technique for the analysis of citrinin, alternariol and alternariol monomethyl ether in fruit juices

Chunqiang Ruan,Xue Diao,He Zhang,Liyang Zhang,Chenglan Liu Anal. Methods 2016 8 7944
7. Endophytic fungus Pseudofusicoccum stromaticum produces cyclopeptides and plant-related bioactive rotenoids

Aline C. M. Sobreira,Francisco das Chagas L. Pinto,Katharine G. D. Florêncio,Diego V. Wilke,Charley C. Staats,Rodrigo de A. S. Streit,Francisco das Chagas de O. Freire,Otília D. L. Pessoa,Amaro E. Trindade-Silva,Kirley M. Canuto RSC Adv. 2018 8 35575
8. A reliable and accurate UHPLC-MS/MS method for screening of Aspergillus, Penicillium and Alternaria mycotoxins in orange, grape and apple juices

Wenbo Guo,Junhua Yang,Xueke Niu,Emmanuel K. Tangni,Zhihui Zhao,Zheng Han Anal. Methods 2021 13 192
9. The structures of some metabolites of Penicillium diversum: α-and β-diversonolic esters

John S. E. Holker,Eugene O'Brien,Thomas J. Simpson J. Chem. Soc. Perkin Trans. 1 1983 1365
10. Recent advances in the discovery, biosynthesis, and therapeutic potential of isocoumarins derived from fungi: a comprehensive update

Mohamed A. Tammam,Mariam I. Gamal El-Din,Amira Abood,Amr El-Demerdash RSC Adv. 2023 13 8049

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